Cas no 1401799-34-5 (MONNIERISIDE G)
MONNIERISIDE G Chemical and Physical Properties
Names and Identifiers
-
- Monnieriside G
- (2R)-2-[1-(beta-D-Glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-4-hydroxy-7-methyl-5H-furo[3,2-g][1]benzopyran-5-one
- CID 124510520
- 5H-Furo[3,2-g][1]benzopyran-5-one, 2-[1-(β-D-glucopyranosyloxy)-1-methylethyl]-2,3-dihydro-4-hydroxy-7-methyl-, (2R)-
- BGC79934
- HY-N5059
- MonnierisideG
- CS-0032230
- (2R)-4-hydroxy-7-methyl-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-5-one
- 1401799-34-5
- DA-75667
- AKOS040760570
- FS-7190
- (2R)-4-hydroxy-7-methyl-2-(2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}propan-2-yl)-2H,3H-furo[3,2-g]chromen-5-one
- MONNIERISIDE G
-
- Inchi: 1S/C21H26O10/c1-8-4-10(23)15-12(28-8)6-11-9(16(15)24)5-14(29-11)21(2,3)31-20-19(27)18(26)17(25)13(7-22)30-20/h4,6,13-14,17-20,22,24-27H,5,7H2,1-3H3/t13-,14-,17-,18+,19-,20+/m1/s1
- InChI Key: KHWKLNXMSVVKCH-BQLFOJHWSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C(C)(C)[C@H]1CC2C(=C3C(C=C(C)OC3=CC=2O1)=O)O
Computed Properties
- Exact Mass: 438.15259702g/mol
- Monoisotopic Mass: 438.15259702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 155
- XLogP3: 0.5
Experimental Properties
- Color/Form: Powder
- Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 679.6±55.0 °C(Predicted)
- Solubility: Very slightly soluble (0.32 g/l) (25 º C),
- pka: 6.67±0.60(Predicted)
MONNIERISIDE G Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1948-1 mg |
Monnieriside G |
1401799-34-5 | 1mg |
¥2833.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M39210-5mg |
Monnieriside G |
1401799-34-5 | 5mg |
¥4372.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN1948-5 mg |
Monnieriside G |
1401799-34-5 | 98% | 5mg |
¥ 3,330 | 2023-07-10 | |
| TargetMol Chemicals | TN1948-1 mL * 10 mM (in DMSO) |
Monnieriside G |
1401799-34-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN1948-5mg |
Monnieriside G |
1401799-34-5 | 5mg |
¥ 3330 | 2024-07-19 | ||
| A2B Chem LLC | AE43624-5mg |
Monnieriside G |
1401799-34-5 | ≥95% | 5mg |
$544.00 | 2024-04-20 | |
| TargetMol Chemicals | TN1948-1 ml * 10 mm |
Monnieriside G |
1401799-34-5 | 1 ml * 10 mm |
¥ 3430 | 2024-07-19 |
MONNIERISIDE G Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on MONNIERISIDE G
Exploring the Potential of MONNIERISIDE G (CAS No. 1401799-34-5): A Comprehensive Overview
MONNIERISIDE G (CAS No. 1401799-34-5) is a naturally occurring bioactive compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, nutraceuticals, and cosmetic formulations. As a specialized glycoside, it belongs to a class of compounds known for their diverse biological activities, making MONNIERISIDE G a subject of intense research in both academic and industrial settings.
The molecular structure of MONNIERISIDE G features unique sugar moieties attached to an aglycone core, which contributes to its distinctive physicochemical properties. Researchers have identified this compound as particularly interesting due to its antioxidant properties and potential anti-inflammatory effects, two properties that align perfectly with current consumer demands for natural health solutions. The growing interest in natural bioactive compounds and plant-derived therapeutics has positioned MONNIERISIDE G as a promising candidate for various applications.
Recent studies on MONNIERISIDE G extraction methods have focused on optimizing yield and purity while maintaining the compound's bioactivity. Modern techniques such as ultrasound-assisted extraction and supercritical fluid extraction have shown promising results in obtaining high-quality MONNIERISIDE G from natural sources. These advancements are particularly relevant in today's market, where consumers increasingly value sustainable production methods and eco-friendly extraction processes.
The pharmacological potential of MONNIERISIDE G has been explored in various preclinical studies. Research suggests it may play a role in cellular protection and oxidative stress reduction, making it a compound of interest for anti-aging formulations and skin care products. The cosmetic industry has shown particular interest in this compound, as evidenced by numerous patent applications featuring MONNIERISIDE G as a key active ingredient in dermatological preparations.
From a commercial perspective, the market for MONNIERISIDE G suppliers and MONNIERISIDE G manufacturers has been steadily growing. The compound's relative scarcity in nature and complex synthesis pathway contribute to its premium positioning in the specialty chemicals market. Current MONNIERISIDE G price trends reflect its status as a high-value ingredient, with prices varying based on purity levels and sourcing methods.
Quality control remains a critical aspect of MONNIERISIDE G production. Advanced analytical techniques including HPLC analysis and mass spectrometry are routinely employed to ensure batch-to-batch consistency. These quality assurance measures are particularly important for pharmaceutical applications where MONNIERISIDE G purity standards must meet rigorous regulatory requirements.
The stability profile of MONNIERISIDE G under various storage conditions has been extensively studied. Researchers recommend specific MONNIERISIDE G storage conditions to maintain its bioactivity, typically suggesting protection from light and moisture at controlled temperatures. These findings are crucial for formulators considering MONNIERISIDE G incorporation into various product matrices.
Looking ahead, the future of MONNIERISIDE G research appears promising. Current investigations are exploring its potential in metabolic regulation and neuroprotective effects, areas of significant medical interest. The compound's structural complexity also makes it an attractive target for medicinal chemistry studies aimed at developing novel analogs with enhanced properties.
For researchers and industry professionals seeking MONNIERISIDE G technical data, comprehensive characterization including spectroscopic data and chromatographic profiles are increasingly available in scientific literature. This information is invaluable for those working on MONNIERISIDE G applications in various fields.
As the scientific community continues to unravel the full potential of MONNIERISIDE G (CAS 1401799-34-5), this compound stands as a testament to nature's chemical diversity and its untapped potential for human health and wellness applications. With ongoing research and technological advancements, MONNIERISIDE G may well emerge as a significant player in the next generation of bioactive compounds.
1401799-34-5 (MONNIERISIDE G) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)